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Compound of Interest

Compound Name: 2-Ethoxyphenol-d5

Cat. No.: B019196

Technical Guide: 2-Ethoxyphenol-d5 for
Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethoxyphenol-d5, a deuterated
analog of 2-ethoxyphenol, commonly used as an internal standard in analytical and drug
metabolism studies. This document outlines typical quality specifications, supplier information,
and detailed experimental protocols for its analysis.

Supplier Information

2-Ethoxyphenol-d5 (CAS No. 117320-30-6) is available from several reputable suppliers of
research chemicals and stable isotope-labeled compounds. Researchers are advised to
request a lot-specific Certificate of Analysis from their chosen supplier.

Known Suppliers:
e BOC Sciences
e Clinivex

o LGC Standards
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MyBioSource

Pharmaffiliates

Santa Cruz Biotechnology

United States Biological

Certificate of Analysis: Representative Data

A Certificate of Analysis (CoA) for 2-Ethoxyphenol-d5 provides critical data on its purity and
isotopic enrichment. While a specific CoA was not publicly available, the following table
summarizes typical specifications based on industry standards for deuterated internal
standards.[1][2]

Test Specification Method

Appearance Colorless to pale yellow liquid Visual Inspection

Gas Chromatography/Mass
Chemical Purity (by GC/MS) >98% araphy
Spectrometry

Gas Chromatography/Mass

Isotopic Enrichment > 98 atom % D
Spectrometry
) 1H Nuclear Magnetic
Identity (by *H NMR) Conforms to structure
Resonance
Molecular Formula CsHsDs0:2
Molecular Weight 143.19 g/mol

Experimental Protocols

Detailed methodologies for the key analytical techniques used to assess the quality of 2-
Ethoxyphenol-d5 are provided below.

Purity and Isotopic Enrichment Analysis by Gas
Chromatography/Mass Spectrometry (GC/MS)
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This method is used to determine the chemical purity of 2-Ethoxyphenol-d5 and to quantify its
isotopic enrichment.

a. Instrumentation:
o Gas chromatograph equipped with a mass selective detector (GC/MS).
e Capillary column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent.
b. Reagents:
e Helium (carrier gas), 99.999% purity.
¢ Methanol or Dichloromethane (solvent), HPLC grade.
c. GC Conditions:
* Injector Temperature: 250°C
* Injection Mode: Split (10:1)
e Injection Volume: 1 pL
e Oven Temperature Program:
o Initial temperature: 60°C, hold for 2 minutes.
o Ramp: 10°C/minute to 280°C.
o Hold at 280°C for 5 minutes.
o Carrier Gas Flow Rate: 1.0 mL/minute (constant flow).
d. MS Conditions:
« lonization Mode: Electron lonization (EI)

 lonization Energy: 70 eV
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e Mass Range: m/z 40-200

e Scan Mode: Full Scan

o Transfer Line Temperature: 280°C
e lon Source Temperature: 230°C
e. Data Analysis:

o Chemical Purity: Determined by integrating the peak area of 2-Ethoxyphenol-d5 and
expressing it as a percentage of the total peak area in the chromatogram.

« |sotopic Enrichment: Calculated by analyzing the mass spectrum of the 2-Ethoxyphenol-d5
peak. The relative intensities of the molecular ion peak (m/z 143) and the corresponding
unlabeled (d0) peak (m/z 138) are used to determine the percentage of the deuterated

species.

Identity Confirmation by *H Nuclear Magnetic
Resonance (NMR) Spectroscopy

1H NMR spectroscopy is employed to confirm the chemical structure of 2-Ethoxyphenol-d5.
The absence of signals corresponding to the ethoxy protons confirms successful deuteration.

a. Instrumentation:
¢ NMR Spectrometer (e.g., 400 MHz or higher).
b. Reagents:

e Chloroform-d (CDCIs) or Dimethyl sulfoxide-de (DMSO-dse), with 0.03% (v/v)
Tetramethylsilane (TMS) as an internal standard.

c. Sample Preparation:

» Dissolve 5-10 mg of 2-Ethoxyphenol-d5 in approximately 0.7 mL of the deuterated solvent
in an NMR tube.
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d. Acquisition Parameters:

e Nucleus: *H

e Number of Scans: 16

o Relaxation Delay: 1.0 s

e Pulse Width: 30°

e Spectral Width: -2 to 12 ppm
e. Data Analysis:

e The resulting spectrum is analyzed for the characteristic signals of the aromatic protons. The
absence or significant reduction of signals in the region expected for the ethoxy group
protons (approximately 1.4 ppm and 4.1 ppm) confirms the high level of deuteration at these
positions.

Visualizations
Quality Control Workflow for 2-Ethoxyphenol-d5

The following diagram illustrates a typical workflow for the quality control analysis of a batch of
2-Ethoxyphenol-d5.
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Caption: Quality Control Workflow for 2-Ethoxyphenol-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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